N-(4-methoxy-2-nitrophenyl)-1-oxo-1H-isochromene-3-carboxamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-1-oxoisochromene-3-carboxamide
• InChI: InChI=1S/C17H12N2O6/c1-24-11-6-7-13(14(9-11)19(22)23)18-16(20)15-8-10-4-2-3-5-12(10)17(21)25-15/h2-9H,1H3,(H,18,20)
• InChI Key: KMJYCQLEAUVVPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=O)O2)[N+](=O)[O-]
• Molecular Formula: C17H12N2O6
• Molecular Weight: 340.29 g/mol
• CAS No.: 900873-61-2

Description

N-(4-methoxy-2-nitrophenyl)-1-oxo-1H-isochromene-3-carboxamide is a useful research compound. Its molecular formula is C17H12N2O6 and its molecular weight is 340.291. The purity is usually 95%.
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Scientific Research Applications

Antidiabetic Potential

A study by Lalpara et al. (2021) discusses the synthesis of compounds similar to N-(4-methoxy-2-nitrophenyl)-1-oxo-1H-isochromene-3-carboxamide, particularly focusing on their potential antidiabetic properties. These compounds have been evaluated for in vitro antidiabetic activity using the α-amylase inhibition assay, indicating a potential application in diabetes management (Lalpara et al., 2021).

Corrosion Inhibition

Mishra et al. (2018) explored the effect of nitro and methoxy substituents, as found in this compound, on the inhibition behavior of N-Phenyl-benzamide derivatives for mild steel acidic corrosion. The study highlights the potential use of such compounds in corrosion inhibition, particularly in industrial applications (Mishra et al., 2018).

Antibacterial and Herbicidal Activities

Kos et al. (2013) investigated the antibacterial and herbicidal activity of similar ring-substituted compounds. They found that these compounds showed high biological activity against various bacterial strains, including methicillin-resistant ones, and also inhibited photosynthetic electron transport in plants. This suggests potential applications in antibacterial treatments and agricultural herbicides (Kos et al., 2013).

Antitumor Properties

Mondal et al. (2003) developed a method for synthesizing a compound structurally similar to this compound with potential antitumor properties. Their research suggests potential applications in cancer treatment (Mondal et al., 2003).

Synthesis and Characterization

Bhaskar et al. (2019) synthesized and characterized a similar compound, focusing on its structural properties. This kind of research is fundamental in understanding the physical and chemical properties of such compounds, laying the groundwork for their practical applications (Bhaskar et al., 2019).